![molecular formula C6H19ErNSi2 B8235743 [Dimethyl-(trimethylsilylamino)silyl]methane;erbium](/img/structure/B8235743.png)
[Dimethyl-(trimethylsilylamino)silyl]methane;erbium
Overview
Description
[Dimethyl-(trimethylsilylamino)silyl]methane;erbium is a complex organosilicon compound that incorporates erbium, a rare earth element
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of [Dimethyl-(trimethylsilylamino)silyl]methane;erbium typically involves the reaction of dimethylsilyl chloride with trimethylsilylamine in the presence of a base, followed by the introduction of erbium chloride. The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the sensitive intermediates. The general reaction scheme can be represented as follows:
- Dimethylsilyl chloride + Trimethylsilylamine → [Dimethyl-(trimethylsilylamino)silyl]methane
- [Dimethyl-(trimethylsilylamino)silyl]methane + Erbium chloride → this compound
Industrial Production Methods: Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, with careful control of reaction conditions to ensure high yield and purity. This may include the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.
Chemical Reactions Analysis
Types of Reactions: [Dimethyl-(trimethylsilylamino)silyl]methane;erbium can undergo various chemical reactions, including:
- Oxidation : The compound can be oxidized to form silanol derivatives.
- Reduction : Reduction reactions can lead to the formation of silyl hydrides.
- Substitution : The silyl groups can be substituted with other functional groups under appropriate conditions.
- Oxidation : Common oxidizing agents include hydrogen peroxide and ozone.
- Reduction : Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
- Substitution : Halogenating agents like chlorine or bromine can be used for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while reduction can produce silyl hydrides.
Scientific Research Applications
[Dimethyl-(trimethylsilylamino)silyl]methane;erbium has several applications in scientific research:
- Chemistry : It is used as a precursor for the synthesis of other organosilicon compounds.
- Materials Science : The compound is investigated for its potential use in the development of advanced materials, including polymers and coatings.
- Biology and Medicine : Research is ongoing to explore its potential as a contrast agent in magnetic resonance imaging (MRI) due to the presence of erbium.
- Industry : It may be used in the production of specialized silicones and other silicon-based materials.
Mechanism of Action
The mechanism by which [Dimethyl-(trimethylsilylamino)silyl]methane;erbium exerts its effects involves the interaction of the silicon and erbium atoms with various molecular targets. In biological systems, erbium can interact with cellular components, potentially affecting processes such as signal transduction and enzyme activity. The silicon atoms can form strong bonds with other elements, influencing the compound’s reactivity and stability.
Comparison with Similar Compounds
Similar Compounds:
- Trimethoxyphenylsilane : Another organosilicon compound with different functional groups.
- tert-Butylamine : An aliphatic amine with different chemical properties.
Uniqueness: [Dimethyl-(trimethylsilylamino)silyl]methane;erbium is unique due to the incorporation of erbium, which imparts distinct magnetic and optical properties. This makes it particularly valuable for applications in materials science and medical imaging, where such properties are advantageous.
Properties
IUPAC Name |
[dimethyl-(trimethylsilylamino)silyl]methane;erbium |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H19NSi2.Er/c1-8(2,3)7-9(4,5)6;/h7H,1-6H3; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZLAHQRAVVKURU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)N[Si](C)(C)C.[Er] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H19ErNSi2 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.65 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
103457-72-3 |
Source
|
| Record name | Tris[N,N-bis(trimethylsilyl)amide]erbium(III) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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